![molecular formula C12H7FN2OS B2665096 6-(2-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde CAS No. 439095-02-0](/img/structure/B2665096.png)
6-(2-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
Overview
Description
6-(2-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a chemical compound with the CAS Number: 439095-02-0 . It has a molecular weight of 247.27 and its IUPAC name is 6-(2-fluorophenyl)-1H-1lambda3-imidazo[2,1-b]thiazole-5-carbaldehyde .
Synthesis Analysis
The synthesis of imidazo[2,1-b]thiazole derivatives involves several steps, including the formation of an imine, iodine-catalyzed tautomerization, intramolecular cyclization, and oxidative aromatization . In a study, novel analogues of imidazothiadiazole were synthesized with substitutions in the aralkyl group .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code 1S/C12H8FN2OS/c13-9-4-2-1-3-8(9)11-10(7-16)15-5-6-17-12(15)14-11/h1-7,17H .Physical And Chemical Properties Analysis
This compound has a molecular weight of 247.27 . It is recommended to be stored at a temperature between 28°C .Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Crystal Structure Analysis : A compound closely related to "6-(2-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde," described as 2-(4-Fluorobenzyl)-6-Phenylimidazo[2,1-b][1,3,4]Thiadiazole-5-Carbaldehyde, has been synthesized and its crystal and molecular structure was analyzed, highlighting the importance of intermolecular interactions (Banu et al., 2010) source.
Electrophilic Substitution Studies
- Electrophilic Substitution Reactions : Research on imidazo[2,1-b]thiazoles, including derivatives similar to the compound , has explored electrophilic substitution reactions, providing insights into reaction mechanisms and the influence of substituents on reaction rates (O'daly et al., 1991) source.
Biological Applications and Activity Studies
Antitubercular Activity : Several studies have synthesized imidazo[2,1-b][1,3,4]thiadiazole derivatives and evaluated their antitubercular activities, demonstrating the potential of these compounds in developing new antitubercular agents (Kolavi et al., 2006; Ramprasad et al., 2015) source 1, source 2.
Anticancer Agents : Novel analogs of imidazo[2,1-b][1,3,4]thiadiazole have been synthesized and evaluated for their anticancer activities, highlighting the structural modifications that enhance their efficacy against cancer cell lines (Karki et al., 2011) source.
Future Directions
The future directions for the study of 6-(2-Fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde and similar compounds could involve further exploration of their antitumor effects . More efforts are required from medicinal chemists for the development of more efficient and safer anticancer agents .
properties
IUPAC Name |
6-(2-fluorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2OS/c13-9-4-2-1-3-8(9)11-10(7-16)15-5-6-17-12(15)14-11/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZZWUVQMYIDSNM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(N3C=CSC3=N2)C=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2-({[4-(dimethylamino)phenyl]methylene}amino)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carbonitrile](/img/structure/B2665016.png)
![N-(1-cyanocyclopentyl)-2-{ethyl[(thiophen-2-yl)methyl]amino}acetamide](/img/structure/B2665020.png)
![benzyl (2-((2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)amino)-2-oxoethyl)carbamate](/img/structure/B2665022.png)
![Methyl 2-({[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}methyl)-1,3-benzoxazole-6-carboxylate](/img/structure/B2665036.png)